(E)-N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H19N3O4S2/c1-3-21(4-2)27(23,24)14-8-9-15-16(12-14)26-18(19-15)20-17(22)10-7-13-6-5-11-25-13/h5-12H,3-4H2,1-2H3,(H,19,20,22)/b10-7+
• InChI Key: UBTGLPMMFSDQCZ-JXMROGBWSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H19N3O4S2
• Molecular Weight: 405.5 g/mol

Description

(E)-N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide, also known as DT-13, is a novel small molecule compound that has shown promising results in scientific research. DT-13 is a member of the benzo[d]thiazole family and has been synthesized using a variety of methods.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research has shown that compounds related to (E)-N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide play a significant role in organic synthesis, particularly in the formation of heterocyclic compounds which are crucial in medicinal chemistry. For instance, Aleksandrov et al. (2021) explored the synthesis and reactivity of 2-(furan-2-yl)benzo[1,2-d:4,3-d′]bis[1,3]thiazole, which involves acylation and subsequent reactions leading to a variety of electrophilically substituted compounds. This study highlights the compound's utility in generating heterocyclic structures with potential biological activities (Aleksandrov et al., 2021).

Pharmacological Potential

Several studies have evaluated the pharmacological potentials of compounds structurally similar to (E)-N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide. For instance, Sa̧czewski et al. (2004) investigated the cytotoxic activities of acrylonitriles with various heterocyclic substitutions, indicating their potential as cancer therapeutics. The study revealed that specific structural modifications could significantly enhance cytotoxic potency against cancer cell lines, suggesting a pathway for developing new anticancer agents (Sa̧czewski et al., 2004).

Material Science and Polymer Chemistry

In the field of material science and polymer chemistry, compounds with acrylamide functional groups, similar to the compound , have been utilized in synthesizing novel polymers and materials. For example, El-Sonbati et al. (2018) demonstrated the synthesis and characterization of supramolecular copper(II) polymeric complexes derived from a biologically active monomer, showcasing the role of such compounds in developing new materials with potential electronic or catalytic applications (El-Sonbati et al., 2018).